Cas no 1268519-94-3 (7-chloro-5-ethyl-3-methyl-isoxazolo[4,5-d]pyrimidine)

• Product Name: 7-chloro-5-ethyl-3-methyl-isoxazolo[4,5-d]pyrimidine
• CAS No: 1268519-94-3
• MF: C₈H₈ClN₃O
• MW: 197.621620178223
• CID: 4584645
• Update Time: 2025-10-18

7-chloro-5-ethyl-3-methyl-isoxazolo[4,5-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[4,5-d]pyrimidine, 7-chloro-5-ethyl-3-methyl-
• 7-chloro-5-ethyl-3-methyl-isoxazolo[4,5-d]pyrimidine

• Inchi： 1S/C8H8ClN3O/c1-3-5-10-6-4(2)12-13-7(6)8(9)11-5/h3H2,1-2H3
• InChI Key： RVRPKDQFXZBIOH-UHFFFAOYSA-N
• SMILES： C1(CC)=NC(Cl)=C2ON=C(C)C2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 7-chloro-5-ethyl-3-methyl-isoxazolo[4,5-d]pyrimidine

7-Chloro-5-Ethyl-3-Methyl-Is oxazolo[4,5-d]Pyrimidine: A Comprehensive Overview

7-Chloro-5-Ethyl-3-Methyl-Is oxazolo[4,5-d]Pyrimidine, also known by its CAS number 1268519-94-3, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoxazolopyrimidines, which are known for their unique structural features and potential applications in drug design. The molecule consists of a pyrimidine ring fused with an isoxazole ring, with substituents at positions 3, 5, and 7. These substituents include a methyl group at position 3, an ethyl group at position 5, and a chlorine atom at position 7. The combination of these groups imparts distinct chemical and biological properties to the compound.

The synthesis of 7-Chloro-5-Ethyl-3-Methyl-Is oxazolo[4,5-d]Pyrimidine involves a series of carefully designed organic reactions. Researchers have employed various methodologies to construct the isoxazolopyrimidine core, including cyclization reactions and multi-component coupling strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the number of steps required and improving the overall yield. These developments have made it easier to explore the structural variations of this compound, paving the way for its application in diverse chemical contexts.

One of the most promising areas of research involving 7-Chloro-5-Ethyl-3-Methyl-Is oxazolo[4,5-d]Pyrimidine is its potential as a bioactive agent. Studies have shown that this compound exhibits significant activity against various enzymes and receptors, making it a valuable lead compound in drug discovery programs. For instance, recent research has highlighted its ability to modulate kinase activity, which is crucial in treating conditions such as cancer and inflammatory diseases. The chlorine substituent at position 7 plays a critical role in enhancing the compound's binding affinity to target proteins, while the ethyl and methyl groups contribute to its overall stability and solubility.

In addition to its pharmacological applications, 7-Chloro-5-Ethyl-3-Methyl-Is oxazolo[4,5-d]Pyrimidine has also been explored for its role in materials science. Its rigid structure and aromaticity make it a suitable candidate for use in organic electronics. Researchers have investigated its ability to act as a building block for constructing advanced materials with tailored electronic properties. For example, studies have demonstrated that this compound can be incorporated into thin-film transistor devices, exhibiting excellent charge transport characteristics. These findings underscore its versatility across multiple disciplines.

The structural uniqueness of 7-Chloro-5-Ethyl-3-Methyl-Is oxazolo[4,5-d]Pyrimidine also makes it an attractive target for fundamental studies in chemistry. Its reactivity under various reaction conditions has been extensively studied, providing insights into the behavior of heterocyclic compounds in complex environments. Recent computational studies have revealed the electronic distribution within the molecule, shedding light on its reactivity patterns and potential for further functionalization. Such investigations are essential for expanding our understanding of heterocyclic chemistry and guiding future synthetic efforts.

In conclusion, 7-Chloro-5-Ethyl-3-Methyl-Is oxazolo[4,5-d]Pyrimidine, with its CAS number 1268519-94-3, represents a versatile and intriguing compound with applications spanning drug discovery, materials science, and fundamental chemical research. Its unique structure and bioactive properties continue to drive innovative studies across multiple fields. As research progresses, it is anticipated that this compound will unlock new possibilities for developing advanced therapies and functional materials.